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Introduction

Q134R is a novel small chemical compound with neuroprotective properties, identified as an
inhibitor of the Nuclear Factor of Activated T-cells (NFAT) signaling pathway.[1][2][3] It has
shown promise in preclinical studies for its potential therapeutic effects in neurodegenerative
disorders, such as Alzheimer's disease.[1][2][3] Unlike some other compounds targeting this
pathway, Q134R suppresses NFAT signaling without directly inhibiting calcineurin activity.[1][2]
[3][4] This application note provides a detailed protocol for the oral administration of Q134R to
mice via gavage, a common and effective method for precise oral dosing in preclinical
research.[5]

Quantitative Data Summary

The following tables summarize key quantitative parameters for the oral gavage of Q134R in
mice, based on established protocols and findings from preclinical studies.

Table 1: Recommended Gavage Needle Sizes for Mice
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Mouse Weight Gavage Needle Needle Length .
. Ball Diameter (mm)

(grams) Gauge (inches)

<14 24 1 1.25

15-20 22 1-15 1.25

20-25 20 1-2 2.25

25-30 18 1-2 2.25

30-35 18 2-3 2.25

Source: Adapted from Washington State University and Queen's University IACUC guidelines.

[6]7]

Table 2: Dosing Parameters for Q134R in Mice

Parameter Value Reference
Dosage 4 mg/kg [1][8]
Dosing Frequency Twice daily [1][8]
] ) 10 mL/kg (0.1 mL per 10g
Maximum Dosing Volume ) [6][9]
body weight)

To be determined by the

researcher (e.g., water, saline,

Vehicle N )
or a specific formulation
vehicle)
) Acute (< 7 days) to Chronic (=
Study Duration [11[2][3]

3 months)

Experimental Protocol: Oral Gavage of Q134R in
Mice

This protocol outlines the step-by-step procedure for the safe and effective oral administration
of Q134R to mice. It is crucial that this procedure is performed by trained personnel to minimize
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stress and potential harm to the animals.
Materials:
e Q134R compound
o Appropriate vehicle for dissolving or suspending Q134R
 Sterile syringes (1 mL)
o Appropriately sized gavage needles (see Table 1)
e Scale for weighing mice
e Permanent marker
e Lubricant (e.g., sterile water or KY jelly)
o Personal Protective Equipment (PPE): lab coat, gloves
Procedure:
o Preparation of Dosing Solution:
o Accurately weigh the required amount of Q134R.

o Prepare the dosing solution by dissolving or suspending the Q134R in the chosen vehicle
to achieve the final desired concentration for a 4 mg/kg dose. Ensure the solution is
homogenous.

e Animal Preparation and Handling:

o Weigh the mouse to accurately calculate the dosing volume. The maximum recommended
volume is 10 mL/kg of the animal's body weight.[6][7]

o Properly restrain the mouse by scruffing the loose skin over the shoulders using the thumb
and forefinger. This should be firm enough to immobilize the head but not constrict
breathing.[9][10]
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» Measurement of Gavage Needle Insertion Depth:

o Before the first gavage, measure the appropriate insertion depth by holding the gavage
needle alongside the mouse. The correct length is from the tip of the mouse's nose to the
last rib (xiphoid process).[6][10]

o Mark this depth on the needle with a permanent marker to ensure consistent and safe
insertion.

o Gavage Needle Insertion:

o

Lightly lubricate the tip of the gavage needle with sterile water or a similar lubricant.[9]

o Hold the mouse in a vertical position, ensuring its head and body are in a straight line to
facilitate the passage of the needle into the esophagus.[9]

o Gently insert the gavage needle into the diastema (the gap between the incisors and
molars) and advance it along the roof of the mouth towards the esophagus.[7][9]

o The needle should pass smoothly without resistance. The mouse may exhibit a swallowing
reflex. Do not force the needle. If resistance is met, withdraw the needle and attempt to
reinsert it.[7][9]

e Administration of Q134R Solution:

o Once the needle is inserted to the pre-marked depth, slowly and steadily depress the
syringe plunger to administer the Q134R solution.

o Monitor the mouse for any signs of distress, such as coughing or choking. If this occurs,
immediately stop the administration and withdraw the needle.[9]

e Post-Administration Monitoring:
o After administration, gently remove the gavage needle along the same path of insertion.

o Return the mouse to its cage and monitor it for at least 10-15 minutes to ensure there are
no immediate adverse reactions.[11]
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o Continue to monitor the animal's general health and well-being throughout the study
period.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of Q134R and the

experimental workflow for its administration.

Caption: Proposed signaling pathway of Q134R.

Caption: Experimental workflow for oral gavage of Q134R in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Q134R: Small chemical compound with NFAT inhibitory properties improves behavioral
performance and synapse function in mouse models of amyloid pathology - PMC
[pmc.ncbi.nlm.nih.gov]

2. Q134R: Small chemical compound with NFAT inhibitory properties improves behavioral
performance and synapse function in mouse models of amyloid pathology - PubMed
[pubmed.ncbi.nim.nih.gov]

3. researchgate.net [researchgate.net]
4. researchgate.net [researchgate.net]

5. A Spoonful of Sugar Helps the Medicine Go Down: A Novel Technique to Improve Oral
Gavage in Mice - PMC [pmc.ncbi.nlm.nih.gov]

6. iacuc.wsu.edu [iacuc.wsu.edu]

7. Gavage Techniques in Small Animals | Animals in Science [queensu.ca]
8. researchgate.net [researchgate.net]

9. research.fsu.edu [research.fsu.edu]

10. iacuc.ucsf.edu [iacuc.ucsf.edu]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8210124?utm_src=pdf-body
https://www.benchchem.com/product/b8210124?utm_src=pdf-body
https://www.benchchem.com/product/b8210124?utm_src=pdf-body
https://www.benchchem.com/product/b8210124?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282246/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8282246/
https://pubmed.ncbi.nlm.nih.gov/34117818/
https://pubmed.ncbi.nlm.nih.gov/34117818/
https://pubmed.ncbi.nlm.nih.gov/34117818/
https://www.researchgate.net/publication/352358199_Q134R_Small_chemical_compound_with_NFAT_inhibitory_properties_improves_behavioral_performance_and_synapse_function_in_mouse_models_of_amyloid_pathology
https://www.researchgate.net/figure/Q134R-inhibits-NFAT-signaling-but-does-not-inhibit-CN-activity-a-Chemical-structure-of_fig1_352358199
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877306/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2877306/
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_10.pdf/
https://www.queensu.ca/animals-in-science/policies-procedures/sop/mice/7-8
https://www.researchgate.net/figure/Acute-treatment-with-Q134R-improves-cognitive-function-in-mouse-models-of-amyloid_fig2_352358199
https://www.research.fsu.edu/media/3745/sop_oral-gavage-in-the-mouse_2016.pdf
https://iacuc.ucsf.edu/sites/g/files/tkssra16261/files/wysiwyg/STD%20PROCEDURE%20-%20Misc%20Rodent%20Procedures%20-%20Oral%20Gavage%20In%20Mice%20and%20Rats.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 11. Institutional protocols for the oral administration (gavage) of chemicals and microscopic
microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for Oral Gavage of
Q134R in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210124#oral-gavage-protocol-for-q134r-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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